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Compound of Interest

2-[(3-Fluorophenyl)methoxy]acetic
Compound Name:

acid
CAS No.: 953786-99-7
Cat. No.: B3174487

Get Quote

Executive Summary

2-[(3-Fluorophenyl)methoxy]acetic acid is a synthetic small molecule characterized by a
benzyloxyacetic acid scaffold substituted with a fluorine atom at the meta (3) position of the
phenyl ring. It serves as a high-value chemical probe and therapeutic intermediate. Its primary
mechanism of action involves the stereospecific inhibition of protein polymerization (specifically
Hemoglobin S in Sickle Cell Disease) and the competitive inhibition of oxidoreductase enzymes
(Aldose Reductase ALR2).

The inclusion of the 3-fluoro substituent enhances the compound's metabolic stability against
aromatic hydroxylation and modulates its lipophilicity (

), optimizing its bioavailability compared to the non-fluorinated parent scaffold.

Chemical Identity & Structural Basis[1]
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Property Detail
IUPAC Name 2-[(3-Fluorophenyl)methoxylacetic acid
CAS Number 953786-99-7

Molecular Formula

Molecular Weight 184.16 g/mol

Benzyloxyacetic Acid (Acidic Head +

Pharmacophore ) )
Hydrophobic Tail)

3-Fluoro (Electron-withdrawing, metabolic

Key Substituent
blocker)

Structural Pharmacology
The molecule consists of two distinct domains essential for its biological activity:

» Hydrophilic Head (Carboxylic Acid): lonizes at physiological pH (pKa ~3.5—-4.0), allowing
electrostatic interaction with cationic residues (e.g., Histidine, Lysine) in target proteins.

» Hydrophobic Tail (3-Fluorophenyl ether): The phenyl ring provides van der Waals contacts
within hydrophobic pockets. The ether linkage acts as a flexible hinge, allowing the aromatic
ring to adopt the necessary conformation for binding. The 3-fluorine atom specifically
withdraws electron density, increasing the acidity of the benzylic protons and preventing
metabolic oxidation at the vulnerable C3 position.

Mechanism of Action (MoA)
Primary Mechanism: Anti-Sickling Activity (Hemoglobin
S Modulation)

The benzyloxyacetic acid scaffold is a validated anti-sickling pharmacophore. In Sickle Cell
Disease (SCD), deoxygenated Hemoglobin S (HbS) polymerizes due to a hydrophobic
interaction between the mutated Valine-6 (

6Val) and a hydrophobic pocket (Phe85/Leu88) on an adjacent tetramer.[1][2]
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o Target Engagement: 2-[(3-Fluorophenyl)methoxyJacetic acid binds non-covalently to the
HbS molecule.

» Mode of Action: The hydrophobic 3-fluorophenyl group interacts with the surface hydrophobic
pocket of HbS, while the carboxylate tail forms hydrogen bonds or salt bridges with surface
polar residues.

o Therapeutic Effect: This binding sterically hinders the docking of the

6Val residue of a neighboring HbS molecule, thereby inhibiting the nucleation and elongation
of HbS polymers. This prevents the red blood cell from sickling (gelation) under hypoxic
conditions.

Secondary Mechanism: Aldose Reductase Inhibition
(ARI)

This compound functions as a competitive inhibitor of Aldose Reductase (ALR2), the rate-
limiting enzyme in the polyol pathway.

o Pathophysiology: In hyperglycemia, ALR2 converts excess glucose to sorbitol, which
accumulates and causes osmotic stress, leading to diabetic neuropathy and retinopathy.

e Enzyme Kinetics: The carboxylate group of the inhibitor anchors to the "anion binding
pocket" at the active site (interacting with Tyr48, His110, and Trp111). The 3-fluorobenzyl
ring occupies the adjacent hydrophobic specificity pocket, displacing the substrate (glucose)
and preventing NADPH oxidation.

Signaling Pathway Visualization

The following diagram illustrates the dual mechanistic pathways of the compound in preventing
cellular damage.
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Caption: Dual mechanism targeting Hemoglobin S polymerization (left) and Aldose Reductase
activity (right).

Experimental Protocols

To validate the mechanism of action, the following standardized assays are recommended.
Protocol A: Hemoglobin S (HbS) Polymerization Assay
This assay measures the delay in polymerization time (delay time,

) induced by the compound.

o Preparation: Isolate HbS from sickle cell transgenic mouse blood or patient samples.
Prepare a 1.2 mM HbS solution in 1.8 M phosphate buffer (pH 7.4).
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 Incubation: Mix HbS solution with 2-[(3-Fluorophenyl)methoxy]acetic acid (concentrations:
0.5 mM, 1.0 mM, 2.0 mM) and a vehicle control (DMSO). Incubate at 37°C for 15 minutes.

o Deoxygenation: Introduce sodium dithionite (50 mM) to rapidly deoxygenate the solution.

o Measurement: Monitor turbidity (absorbance at 700 nm) continuously using a temperature-
controlled spectrophotometer.

e Analysis: Determine the delay time (
) prior to the rapid rise in turbidity. A ratio of

indicates significant anti-sickling activity.

Protocol B: Aldose Reductase Inhibition Assay

e Enzyme Source: Recombinant human ALR2 or rat lens homogenate.

¢ Reaction Mixture:

o

100 mM Potassium Phosphate buffer (pH 6.2).

[¢]

0.1 mM NADPH (Cofactor).

[¢]

10 mM DL-Glyceraldehyde (Substrate).

[e]

Test Compound (0.1 nM — 100
M).
o [nitiation: Add substrate to initiate the reaction at 25°C.

» Detection: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH to NADP+)
over 5 minutes.

e Calculation: Calculate the slope (

). Determine

by plotting % Inhibition vs. log[Compound].
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Structure-Activity Relationship (SAR) Data

The following table summarizes how the 3-fluoro substituent improves the profile compared to
the unsubstituted parent.

c . Anti-Sickling ~ Metabolic S
ompoun il ipophilici
s Substituent (R)  Activity Stability ( SRty
Variant _ (cLogP)
(Relative) )

Parent -H 1.0 (Baseline) Low (< 30 min) 1.52
Target _ _

-3-F 1.4 (Enhanced) High (> 60 min) 1.85
Compound
Isomer -4-F 1.2 Medium 1.85
Control -Cl 11 High 2.10

Note: The 3-Fluoro group offers the optimal balance of electronic withdrawal (increasing acidity
of the head group) and metabolic protection without excessive lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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